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Compound of Interest

Compound Name: 3-Ethylcyclohexanone

Cat. No.: B1604563 Get Quote

For Immediate Use by Laboratory and Drug Development Professionals

This document provides critical safety protocols and logistical plans for the handling and

disposal of 3-Ethylcyclohexanone. The following procedures are designed to minimize risk

and ensure a safe laboratory environment. Adherence to these guidelines is essential for all

personnel working with this chemical.

Quantitative Safety Data
The following table summarizes key quantitative safety and physical property data for 3-
Ethylcyclohexanone. Occupational exposure limits for the closely related compound,

Cyclohexanone, are provided as a conservative reference in the absence of specific data for 3-
Ethylcyclohexanone.
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Property Value

Chemical Formula C₈H₁₄O

Molecular Weight 126.20 g/mol

Appearance Colorless to pale yellow liquid

Odor Peppermint or acetone-like odor

Flash Point 58.5 °C (137.3 °F) - Closed Cup[1]

Boiling Point 197-198 °C (386.6-388.4 °F)[2]

Solubility
Soluble in alcohol, ether, and organic solvents.

[2]

Occupational Exposure Limits (as

Cyclohexanone)

OSHA PEL: 50 ppm (200 mg/m³) TWANIOSH

REL: 25 ppm (100 mg/m³) TWA [skin][3]

[4]ACGIH TLV: 20 ppm TWA, 50 ppm STEL

[skin][5]

Note: TWA (Time-Weighted Average) is the average exposure over an 8-hour workday. STEL

(Short-Term Exposure Limit) is a 15-minute TWA that should not be exceeded at any time

during a workday. "Skin" notation indicates the potential for significant contribution to the overall

exposure by the cutaneous route.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Ethylcyclohexanone is a flammable liquid and vapor that can cause serious eye damage

and skin irritation.[1][6] It is harmful if swallowed, inhaled, or in contact with the skin.[1][6]

Appropriate personal protective equipment is mandatory to prevent exposure.

Recommended PPE
Eye and Face Protection: Chemical splash goggles are required at a minimum. When there

is a significant risk of splashing, a face shield should be worn in conjunction with goggles.[7]
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Hand Protection: Based on general resistance charts for ketones, Butyl or Viton® gloves are

recommended for extended contact. Nitrile gloves may be suitable for short-term use but

should be changed immediately upon contamination. Always consult the glove

manufacturer's specific chemical resistance data.

Skin and Body Protection: A flame-resistant lab coat is required. For operations with a higher

risk of splashes or spills, chemical-resistant coveralls should be worn.

Respiratory Protection: All work should be conducted in a well-ventilated area, preferably

within a chemical fume hood.[2] If engineering controls are insufficient to maintain exposure

below occupational limits, a NIOSH-approved respirator with an organic vapor (OV) cartridge

is required.[8] For higher concentrations, a full-facepiece respirator or a supplied-air

respirator may be necessary.

Safe Handling and Operational Plan
A systematic approach to handling 3-Ethylcyclohexanone is crucial for maintaining a safe

laboratory environment. The following workflow outlines the key steps from preparation to

disposal.
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Workflow for Handling 3-Ethylcyclohexanone

Preparation

Handling

Spill Response

Disposal

Review SDS and SOPs

Verify Fume Hood Functionality

Don Appropriate PPE

Dispense Chemical in Fume Hood

Proceed to Handling

Keep Container Tightly Closed Ground/Bond Container and Receiving Equipment Use Non-Sparking Tools Use Spill Kit for Flammable Liquids

If Spill Occurs

Collect Waste in a Labeled, Compatible Container

After Use

Evacuate Area

Alert Supervisor

Segregate from Incompatible Wastes

Arrange for Hazardous Waste Pickup

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 3-Ethylcyclohexanone.
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Step-by-Step Handling Protocol
Preparation:

Thoroughly review the Safety Data Sheet (SDS) and any relevant Standard Operating

Procedures (SOPs) before beginning work.

Ensure the chemical fume hood is operational and has a current certification.

Don all required personal protective equipment as outlined in the PPE section.

Handling:

Conduct all dispensing and handling of 3-Ethylcyclohexanone inside a certified chemical

fume hood to minimize inhalation exposure.[2]

Keep the container tightly closed when not in use to prevent the release of flammable

vapors.[6]

To prevent static discharge, which can ignite flammable vapors, ground and bond the

container and receiving equipment during transfer.[6]

Use only non-sparking tools when opening or handling containers of 3-
Ethylcyclohexanone.[6]

Keep away from heat, sparks, open flames, and other ignition sources.[6]

Emergency Procedures:

Spill: In the event of a spill, evacuate the immediate area and alert your supervisor. Use a

spill kit specifically designed for flammable liquids, which contains non-combustible

absorbent materials.

Fire: Use a dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam extinguisher. Do

not use a water jet, as it may spread the fire.

Exposure:
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Skin Contact: Immediately remove contaminated clothing and wash the affected area

with soap and plenty of water for at least 15 minutes.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical

attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate

medical attention.

Disposal Plan
3-Ethylcyclohexanone and any materials contaminated with it must be disposed of as

hazardous waste.

Waste Collection and Disposal Protocol
Container: Collect waste 3-Ethylcyclohexanone in a clearly labeled, leak-proof, and

chemically compatible container. The container should be kept closed except when adding

waste.[9]

Labeling: The waste container must be labeled with the words "Hazardous Waste," the full

chemical name "3-Ethylcyclohexanone," and a description of any other components in the

waste mixture.

Segregation: Store the waste container in a designated satellite accumulation area. Ensure it

is segregated from incompatible materials, such as strong oxidizing agents.

Disposal: Do not dispose of 3-Ethylcyclohexanone down the drain.[9] Arrange for the

collection of the hazardous waste through your institution's Environmental Health and Safety

(EHS) department or a licensed hazardous waste disposal contractor.[9][10] Empty

containers that have not been triple-rinsed should also be disposed of as hazardous waste.

[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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